Cas no 1806756-34-2 (3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806756-34-2
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 4842954
• Update Time: 2025-05-21

3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H6F6N2O3/c10-8(11,12)5-3(2-16)1-4(7(18)19)6(17-5)20-9(13,14)15/h1H,2,16H2,(H,18,19)
• InChI Key： LOEPMEMUBHHSKH-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(C(=O)O)=C(N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.6
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid

3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid

The compound 3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid, with the CAS number 1806756-34-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in drug discovery and development. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a trifluoromethoxy group at position 6, and a trifluoromethyl group at position 2, along with a carboxylic acid moiety at position 5.

The presence of multiple fluorinated substituents, such as the trifluoromethoxy and trifluoromethyl groups, imparts unique electronic and steric properties to the molecule. These groups are known to enhance the stability of the compound, improve its bioavailability, and potentially modulate its pharmacokinetic properties. The carboxylic acid group at position 5 further contributes to the molecule's acidity and may play a role in its interactions with biological systems.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, researchers have explored its role as a modulator of various enzyme activities and its ability to target specific signaling pathways involved in diseases such as cancer and inflammation. The substitution pattern on the pyridine ring suggests that this compound could exhibit selectivity towards certain receptor systems or enzymatic targets, making it a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques. Key steps include the introduction of fluorinated substituents via electrophilic substitution reactions and the functionalization of the pyridine ring with the carboxylic acid group. The synthesis route typically requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the molecular structure and provide insights into its conformational properties. Additionally, thermogravimetric analysis (TGA) has been employed to study its thermal stability, which is crucial for applications requiring high-temperature conditions.

The biological evaluation of this compound has revealed interesting pharmacological properties. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, suggesting potential applications in anti-inflammatory or anticancer therapies. Furthermore, preliminary in vivo studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates.

One area where this compound shows particular promise is in targeted drug delivery systems. The presence of functional groups such as the carboxylic acid allows for easy conjugation with other molecules or nanoparticles, enabling site-specific delivery to diseased tissues. This property makes it an attractive candidate for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 3-(Aminomethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity. As research continues to uncover its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic agents that address unmet medical needs.